Cas no 59648-03-2 (1H-Isoindole-1,3(2H)-dione,2-cyclohexyl-4,5,6,7-tetrahydro-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,2-cyclohexyl-4,5,6,7-tetrahydro-
• CAS No: 59648-03-2
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 382135
• PubChem ID: 185952
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione,2-cyclohexyl-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-cyclohexyl-4,5,6,7-tetrahydro-
• 2-cyclohexyl-4,5,6,7-tetrahydroisoindole-1,3-dione
• 2-cyclohexyl-4,5,6,7-tetrahydro-1h-isoindole-1,3(2h)-dione
• DTXSID20975044
• 59648-03-2
• 1H-Isoindole-1,3(2H)-dione, 2-cyclohexyl-4,5,6,7-tetrahydro-

• Inchi： 1S/C14H19NO2/c16-13-11-8-4-5-9-12(11)14(17)15(13)10-6-2-1-3-7-10/h10H,1-9H2
• InChI Key： BCPOYZDEBJNCKB-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC=2C(N1C1CCCCC1)=O

Computed Properties

• Exact Mass: 233.14167
• Monoisotopic Mass: 233.141579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• XLogP3: 2.7

Experimental Properties

• Density: 1.18
• Boiling Point: 381.4°Cat760mmHg
• Flash Point: 168.8°C
• Refractive Index: 1.564
• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones